2-Chloro-6-butylaminobenzothiazole

• Molecular Formula: C11H13ClN2S
• Molecular Weight: 240.75 g/mol
• IUPAC Name: N-butyl-2-chloro-1,3-benzothiazol-6-amine
• InChI: InChI=1S/C11H13ClN2S/c1-2-3-6-13-8-4-5-9-10(7-8)15-11(12)14-9/h4-5,7,13H,2-3,6H2,1H3
• InChI Key: VLUHMDXHLZFQSV-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=CC2=C(C=C1)N=C(S2)Cl

Description

2-Chloro-6-butylaminobenzothiazole is a useful research compound. Its molecular formula is C11H13ClN2S and its molecular weight is 240.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (29) (0.2 mmol, 36.8 mg) in 2 ml dichloroethane was added 0.2 mmol butyraldehyde (18 μl), followed by 63.6 mg sodium triacetoxyborohydride, and 12 μl acetic acid. After 2 h, the solution was poured into water and extracted with ethyl acetate. The combined extracts were washed with water, dried over sodium sulfate, and the solvent removed by rotary evaporation, yielding 44.2 mg of a yellow solid. 1H-NMR (CDCl3): δ 7.67 (d, 1H, J=9.2 Hz), 6.84 (d, 1H, 3=2.4 Hz), 6.72 (dd, 1H, 3=2.4, 9.2 Hz), 3.35 (bt, 1H), 3.15 (t, 2H), 1.65 (m, 2H), 1.45 (m, 2H), 0.97 (t, 3H, J=7.6 Hz).